N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide

• IUPAC Name: N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C14H13N3O3S/c1-7-4-5-9(19-3)11-12(7)21-14(15-11)16-13(18)10-6-8(2)17-20-10/h4-6H,1-3H3,(H,15,16,18)
• InChI Key: JKJKRNBEDLUPHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N=C(S2)NC(=O)C3=CC(=NO3)C
• Molecular Formula: C14H13N3O3S
• Molecular Weight: 303.34 g/mol

Description

The compound “N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide” is a complex organic molecule that contains several functional groups including a methoxy group, a methyl group, a benzothiazole group, an isoxazole group, and a carboxamide group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the benzothiazole and isoxazole rings, followed by the introduction of the various substituents. The exact synthetic route would depend on the specific reactivity of the starting materials and the desired configuration of the final product.

Molecular Structure Analysis

The benzothiazole and isoxazole rings in the compound are aromatic heterocycles, which means they are planar and have a delocalized π-electron system. This could influence the compound’s reactivity and its interactions with other molecules.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the methoxy group could potentially undergo demethylation reactions under certain conditions, while the carboxamide group could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group could enhance its solubility in polar solvents, while the aromatic rings could contribute to its UV/Vis absorption properties.

Scientific Research Applications

Antioxidant Properties

Thiazoles exhibit antioxidant activity, which is crucial for protecting cells from oxidative stress. .

Analgesic and Anti-Inflammatory Effects

Research suggests that thiazoles possess analgesic (pain-relieving) and anti-inflammatory properties. .

Antimicrobial and Antifungal Activity

Thiazoles have been investigated for their antimicrobial and antifungal effects. .

Neuroprotective Potential

Thiazoles, including our compound of interest, may exhibit neuroprotective effects. .

Antitumor and Cytotoxic Properties

Certain thiazole derivatives have shown promise as antitumor agents. They may interfere with cancer cell growth and induce cell death (cytotoxicity). .

Diuretic Activity

Thiazoles can influence fluid balance by promoting urine production (diuresis). .

. Further studies are essential to uncover the full potential of N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide in these applications.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Based on the functional groups present, it could potentially interact with a variety of enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical compound, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper disposal methods.

Future Directions

Future research on this compound could involve further exploration of its synthesis and characterization, as well as investigation of its potential biological activities. This could include in vitro and in vivo studies to determine its effects on various biological targets.